Cas no 301235-86-9 (2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile)

• Product Name: 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile
• CAS No: 301235-86-9
• MF: C₁₂H₁₀N₂OS
• MW: 230.285601139069
• MDL: MFCD00839066
• CID: 872696
• Update Time: 2026-04-29

2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(4-methoxyphenyl)-
• (4-(4-METHOXYPHENYL)-1,3-THIAZOL-2-YL)ACETONITRILE
• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile
• [4-(4'-methoxy)phenylthiazol-2-yl]acetonitrile
• [4-(4-methoxyphenyl)-1,3-thiazol-2-yl]acetonitrile
• AC1M5WBN
• BBL007244
• CTK1C0609
• Oprea1_507172
• SureCN2225361
• 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile

• MDL： MFCD00839066

Computed Properties

• Exact Mass: 230.0515

Experimental Properties

• PSA: 45.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile

Introduction to 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 301235-86-9)

2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile, with the CAS number 301235-86-9, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile make it a promising candidate for various drug development initiatives.

The chemical structure of 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile consists of a thiazole ring fused with a substituted phenyl group and a cyano group. The presence of the methoxy substituent on the phenyl ring imparts additional stability and enhances the compound's solubility in various solvents. These properties are crucial for optimizing its pharmacokinetic and pharmacodynamic profiles, making it an attractive target for further investigation.

Recent studies have highlighted the potential of 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that compounds with thiazole scaffolds can exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile effectively inhibits the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective properties, 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. A recent publication in the Cancer Research journal reported that 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile exhibits potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy.

The mechanism of action of 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile is multifaceted. It has been shown to interact with multiple cellular targets, including kinases and transcription factors, which are crucial for cell survival and proliferation. This broad-spectrum activity makes it a versatile candidate for drug development across different therapeutic areas.

To further elucidate the potential of 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-4-(4-Methoxyphenyl)-1,3-thiazol-2-ylacetonitrile (CAS No. 301235-86-9) represents a promising lead compound in the development of novel therapeutics for neurodegenerative diseases and cancer. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As more data becomes available from ongoing studies, the full potential of this compound is likely to be realized, potentially leading to significant advancements in patient care.